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Compound of Interest

Compound Name: N-Methylform-D1-amide

cat. No.: B1418710

An In-depth Technical Guide on the Physical Properties of N-Methylform-D1-amide

This technical guide provides a comprehensive overview of the core physical properties of N-
Methylform-D1-amide, a deuterated isotopologue of N-Methylformamide. This document is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis who utilize deuterated compounds for isotopic labeling, as solvents in nuclear
magnetic resonance (NMR) studies, or as tracers in metabolic research.

Core Physical and Chemical Properties

N-Methylform-D1-amide, with the CAS number 26103-38-8, is a stable, isotopically labeled
organic compound.[1][2] Its physical characteristics are fundamental to its application in various
scientific domains. The key physical properties are summarized in the table below for ease of
reference and comparison.
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Property Value Units Notes
Molecular Formula C2H4DNO - [1112]
Molecular Weight 60.07 g-mol—t [1112][3]
Density 0.887 g/cm3 [1112]
Boiling Point 182.5 °C at 760 mmHg[1][2]
Flash Point 81.5 °C [1][2]
Melting Point Not Available °C [2]
o Inferred from related
Appearance Colorless Liquid
compounds.
Soluble in water,
Solubility Soluble - ethanol, and

methanol.[4]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of the physical properties of N-
Methylform-D1-amide are not detailed in publicly available literature, the values presented are
typically determined using standardized methodologies established by organizations such as
ASTM International and the Organisation for Economic Co-operation and Development
(OECD).

A general workflow for the determination of these properties is outlined below.
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General Workflow for Physical Property Determination
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Caption: General workflow for the determination of physical properties of a chemical substance.
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» Density: The density is typically measured using a pycnometer or a digital densitometer. The
method involves determining the mass of a known volume of the substance at a specified
temperature.

» Boiling Point: The boiling point is determined by heating the liquid and observing the
temperature at which the vapor pressure equals the atmospheric pressure. Standard
methods, such as those outlined in OECD Test Guideline 103, are employed.

o Flash Point: The flash point is determined using a closed-cup tester, such as the Pensky-
Martens apparatus (ASTM D93). This method measures the lowest temperature at which the
vapors of the material will ignite when an ignition source is introduced.

« Solubility: Solubility is typically determined by adding the solute to the solvent until saturation
is reached at a specific temperature. The concentration of the saturated solution is then
measured. For qualitative assessments, miscibility is observed visually.

Structural Relationship and Isotopic Context

N-Methylform-D1-amide is a deuterated analog of N-Methylformamide. The "-D1-" designation
indicates the substitution of one hydrogen atom with a deuterium atom. In this case, the
substitution occurs at the formyl position. This isotopic labeling is crucial for its use in various
analytical techniques.
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Isotopic Relationship of N-Methylform-D1-amide
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Caption: Relationship between N-Methylformamide and its deuterated isotopologues

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1418710#n-methylform-d1-amide-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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